Cas no 921124-39-2 (N-methyl-1-(2-phenyl-1,3-thiazol-5-yl)methanamine Dihydrochloride)

N-methyl-1-(2-phenyl-1,3-thiazol-5-yl)methanamine Dihydrochloride structure
921124-39-2 structure
Product Name:N-methyl-1-(2-phenyl-1,3-thiazol-5-yl)methanamine Dihydrochloride
CAS No:921124-39-2
MF:C11H12N2S
MW:204.291380882263
MDL:MFCD18071331
CID:1004773
PubChem ID:600071
Update Time:2025-04-20

N-methyl-1-(2-phenyl-1,3-thiazol-5-yl)methanamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-1-(2-phenyl-1,3-thiazol-5-yl)methanamine dihydrochloride
    • N-methyl-1-(2-phenyl-1,3-thiazol-5-yl)methanamine
    • AKOS005174993
    • FT-0684201
    • 5-Methylaminomethyl-2-phenylthiazol
    • KKXGPUAWGDSHKN-UHFFFAOYSA-N
    • Methyl-(2-phenyl-thiazol-5-ylmethyl)-amine
    • N-Methyl-1-(2-phenylthiazol-5-yl)methanamine
    • SCHEMBL12890059
    • 921124-39-2
    • N-Methyl(2-phenyl-1,3-thiazol-5-yl)methanamine #
    • ALBB-015195
    • methyl[(2-phenyl-1,3-thiazol-5-yl)methyl]amine dihydrochloride
    • N-methyl-1-(2-phenyl-1,3-thiazol-5-yl)methanamine Dihydrochloride
    • MDL: MFCD18071331
    • Inchi: 1S/C11H12N2S/c1-12-7-10-8-13-11(14-10)9-5-3-2-4-6-9/h2-6,8,12H,7H2,1H3
    • InChI Key: KKXGPUAWGDSHKN-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC=CC=2)=NC=C1CNC

Computed Properties

  • Exact Mass: 204.07211956g/mol
  • Monoisotopic Mass: 204.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 53.2Ų

N-methyl-1-(2-phenyl-1,3-thiazol-5-yl)methanamine Dihydrochloride Security Information

  • HazardClass:IRRITANT

N-methyl-1-(2-phenyl-1,3-thiazol-5-yl)methanamine Dihydrochloride Pricemore >>

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Chemenu
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